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Compound of Interest

Compound Name: calcium;magnesium;silicate

CAS No.: 13813-64-4

Cat. No.: B12647643

Get Quote

Executive Summary & Identification
Calcium Magnesium Silicate (CMS) is widely used in drug development as an excipient,

adsorbent (e.g., Florisil®), and anticaking agent. While chemically inert and generally

recognized as safe (GRAS), its physical properties—specifically its insolubility and potential to

generate respirable dust—pose distinct facility and health risks if mishandled.

The primary disposal hazard is not chemical toxicity, but physical infrastructure damage

(plumbing blockages) and respiratory exposure to fugitive dust.
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Parameter Specification

Common Names
Calcium Magnesium Silicate, CMS, Synthetic

Amorphous Silicate

CAS Numbers

1344-95-2 (Calcium Silicate), 1343-88-0

(Magnesium Silicate), 13573-15-4 (CMS

Complex)

Physical State Fine white powder, odorless, insoluble in water

pH (10% Slurry) 8.0 – 10.0 (Alkaline)

Specific Gravity 2.5 – 2.9 g/cm³

RCRA Status
Non-Hazardous (unless contaminated with

regulated solvents/API)

Risk Assessment & Safety Protocols
Scientific Integrity Note: While CMS is amorphous and lacks the severe carcinogenicity of

crystalline silica, long-term inhalation of high concentrations overloads alveolar clearance

mechanisms, leading to "dust overloading" and potential fibrosis.

Personal Protective Equipment (PPE) Matrix
Protection Zone Requirement Mechanistic Rationale

Respiratory N95 or P100 Respirator

Mandatory during

weighing/transfer. Prevents

alveolar deposition of particles

<5µm.

Ocular Safety Goggles (Tight-fitting)

Prevents mechanical abrasion

of the cornea. Contact lenses

should be avoided.

Dermal Nitrile Gloves + Lab Coat

Prevents skin desiccation

caused by the high surface

area/absorptive nature of the

powder.
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Disposal Decision Logic
The disposal pathway is determined by the history of the material. In a research setting, CMS is

rarely "pure" waste; it is usually a vector for adsorbed chemicals.

Workflow Visualization: The Disposal Decision Tree
Caption: Logical workflow for categorizing CMS waste based on experimental usage and

contamination status.
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CMS Waste Generated

Is CMS contaminated with
API, Solvents, or Biohazards?

YES: Treat as Chemical Vehicle

Yes

NO: Pure/Inert Material

No

Segregate into Hazardous
Solid Waste Stream

Label with Contaminant Name
(e.g., 'CMS + Acetonitrile')

Physical State?

Dry Powder Aqueous Slurry

Double Bag -> Sanitary Landfill
(General Trash) Filtration / Decanting

Adjust Liquid pH -> Drain

Filtrate

Filter Cake -> Trash

Solids
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Detailed Operational Protocols
Protocol A: Disposal of Pure/Unused CMS (Dry Solid)
Scenario: Expired shelf stock or excess weighing material.
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Containment: Do not discard loose powder into open trash bins. This creates a "puff" of

fugitive dust when the bin is emptied by custodial staff.

Bagging: Transfer waste into a clear polyethylene bag.

Sealing: Twist and tape the bag neck to create an airtight seal.

Disposal: Place the sealed bag into the general laboratory waste (Municipal Solid Waste).

Self-Validating Check: Squeeze the bag gently. If dust escapes, the seal is insufficient.

Protocol B: Disposal of Aqueous Slurries
Scenario: CMS used in polishing filtration or pH adjustment.

CRITICAL WARNING: Never pour CMS slurries down the lab sink. The high density (SG ~2.9)

causes rapid settling in P-traps, forming a concrete-like plug that requires mechanical removal.

Sedimentation/Filtration:

Allow the slurry to stand for 30 minutes to settle solids, OR

Pass through a coarse filter paper (Whatman Grade 1 or equivalent) or Buchner funnel.

Liquid Phase:

Verify pH is between 5.0 and 11.0 (local POTW limits).

Discharge clear supernatant to the sanitary sewer with copious water.

Solid Phase:

Dispose of the wet filter cake as solid waste (see Protocol A).

Protocol C: Disposal of Contaminated CMS (The "Trojan
Horse")
Scenario: CMS used in chromatography (Florisil) or spill cleanup of hazardous liquids.
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In this scenario, the CMS is legally defined by the contaminant, not the silicate.

Characterize the Contaminant:

Example: If CMS absorbed Methanol (F-listed solvent), the entire mass is F-listed

hazardous waste.

Example: If CMS absorbed a cytotoxic drug, it is trace chemo waste.

Segregation: Place in a wide-mouth HDPE hazardous waste container. Do not use narrow-

neck bottles as damp powder bridges and clogs the neck.

Labeling: The label must read: "Solid Waste: [Contaminant Name] on Calcium Magnesium

Silicate Matrix."

Emergency Spill Response (Wet Method)
Dry sweeping CMS spills is prohibited due to immediate aerosolization.

Caption: Workflow for safely managing a CMS powder spill without generating dust.

CMS Powder Spill Isolate Area &
Don N95 Mask

Gently Mist with Water
(Do not jet)

Cover with Damp
Paper Towels
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into Bag Final Wet Wipe
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Regulatory Framework & Compliance
United States (RCRA/OSHA)

RCRA (40 CFR 261): Pure CMS is not listed as a hazardous waste. It does not exhibit

characteristics of ignitability, corrosivity, reactivity, or toxicity (TCLP).[1]

OSHA (29 CFR 1910.1000): Regulated as "Particulates Not Otherwise Regulated" (PNOR).

PEL (Total Dust): 15 mg/m³[2][3][4]

PEL (Respirable):[3] 5 mg/m³[2][3][4]
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European Union (EWC/LoW)
List of Waste Code: Generally falls under 06 03 14 (solid salts and solutions other than those

mentioned in 06 03 11 and 06 03 13) or 16 03 04 (inorganic wastes other than those

mentioned in 16 03 03).

REACH: Exempt from registration under Annex V if naturally occurring and not chemically

modified; synthetic variants are registered but non-hazardous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of
Calcium Magnesium Silicate]. BenchChem, [2026]. [Online PDF]. Available at:
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and-disposal-of-calcium-magnesium-silicate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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